3-Fluoro-2-methoxybenzoyl chloride
Overview
Description
3-Fluoro-2-methoxybenzoyl chloride is a chemical compound with the molecular formula C8H6ClFO2 . It has a molecular weight of 188.59 . It is a liquid at ambient temperature .
Molecular Structure Analysis
The InChI code for 3-Fluoro-2-methoxybenzoyl chloride is 1S/C8H6ClFO2/c1-12-7-5 (8 (9)11)3-2-4-6 (7)10/h2-4H,1H3 . This indicates the presence of a methoxy group (-OCH3) and a fluoro group (-F) on a benzene ring, along with a benzoyl chloride group (-C(O)Cl).Physical And Chemical Properties Analysis
3-Fluoro-2-methoxybenzoyl chloride is a liquid at ambient temperature . It has a molecular weight of 188.59 . The compound is sensitive to moisture .Scientific Research Applications
1. Synthesis of Fluorinated Building Blocks
3-Fluoro-2-methoxybenzoyl chloride has been used in the scalable synthesis of key fluoro building blocks. A study by Yerande et al. (2014) demonstrated the use of Lewis acid-catalyzed Fries rearrangement in synthesizing this compound, which is a crucial fluorinated building block. The process involved large-scale operations and highlighted the compound's role in industrial chemistry (Yerande et al., 2014).
2. Creation of Fluorine-bearing Compounds
Shi et al. (1996) utilized derivatives of 3-Fluoro-2-methoxybenzoyl chloride for the efficacious synthesis of various fluorine-bearing compounds, including pyrazolones and pyrimidines. This study underscores the versatility of this compound in synthesizing heterocyclic compounds with fluorine substitutions (Shi, Wang, & Schlosser, 1996).
3. Anti-inflammatory Applications
A study by Sun et al. (2019) explored the synthesis of fluorine-substituted tetrahydrobenzo[h]quinazolin-2-amine derivatives using 3-Fluoro-2-methoxybenzoyl chloride. This research is significant for its potential applications in developing anti-inflammatory drugs (Sun, Gao, Wang, & Hou, 2019).
4. Solvolysis Studies
Park and Kevill (2011) conducted a study correlating the rates of solvolysis of various benzoyl chlorides, including 3-Fluoro-2-methoxybenzoyl chloride. This research provides insights into the chemical behavior and stability of this compound under different solvolysis conditions (Park & Kevill, 2011).
5. Electrochemistry Studies
Xiao and Johnson (2003) investigated the electrochemistry of various ionic liquids, including those derived from 3-Fluoro-2-methoxybenzoyl chloride. This study is relevant for understanding the electrochemical properties and potential applications of these ionic liquids (Xiao & Johnson, 2003).
Safety and Hazards
Mechanism of Action
Target of Action
3-Fluoro-2-methoxybenzoyl chloride is a chemical reagent used in various organic synthesis reactions . Its primary targets are the reactant molecules in these reactions. The specific targets can vary depending on the reaction context.
Mode of Action
This compound is often used in Suzuki-Miyaura cross-coupling reactions . In these reactions, it can act as an electrophile, reacting with organoboron compounds in the presence of a palladium catalyst. The result is the formation of new carbon-carbon bonds .
Biochemical Pathways
As a synthetic reagent, 3-Fluoro-2-methoxybenzoyl chloride is primarily involved in chemical synthesis pathways rather than biological pathways. It’s used in the synthesis of various organic compounds, including pharmaceuticals and complex natural products .
Result of Action
The result of 3-Fluoro-2-methoxybenzoyl chloride’s action is the formation of new organic compounds. For example, it has been used in the synthesis of 4-[18 F]fluoro-N-[2-[1-(2-methoxyphenyl)-1-piperazinyl]ethyl-N-2-pyridinyl-benzamide .
Action Environment
The action of 3-Fluoro-2-methoxybenzoyl chloride is influenced by various environmental factors, including temperature, solvent, and the presence of other reagents. For instance, it’s sensitive to moisture and should be stored at ambient temperature . Its reactivity can also be influenced by the pH of the reaction environment.
properties
IUPAC Name |
3-fluoro-2-methoxybenzoyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClFO2/c1-12-7-5(8(9)11)3-2-4-6(7)10/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJLYPIGIRQBXFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1F)C(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-methoxybenzoyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dichloro[1,3-bis(diphenylphosphino)propane]iron(II)](/img/structure/B3079217.png)
![3-[(Phenylcarbonyl)amino]hexanedioic acid](/img/structure/B3079226.png)
![1-(4-Hydroxy-2-methyl-1,1-dioxido-2H-benzo[e][1,2]thiazin-3-yl)ethanone](/img/structure/B3079259.png)
![Methyl 8-amino-5-chloro-2,3-dihydroimidazo[1,2-c]pyrimidine-7-carboxylate](/img/structure/B3079262.png)
![2-[[4-Nitro-2-(phenylmethoxy)phenoxy]methyl]oxirane](/img/structure/B3079297.png)
![2-(hydroxymethyl)-7,9-dihydro-2H-[1,4]dioxino[2,3-e]indol-8(3H)-one](/img/structure/B3079298.png)